N-[2-(4-bromobenzoyl)-4,5-dimethoxyphenyl]acetamide
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Description
Scientific Research Applications
1. Biological and Environmental Impact
Research has highlighted the significant commercial importance of chemicals like acetamide and their derivatives, noting the need for updated information on the biological consequences of exposure to these compounds. Specifically, the study emphasizes the variance in biological responses among different acetamide derivatives and calls for further research into their environmental toxicology and biology (Kennedy, 2001).
2. Role in Analytical and Forensic Toxicology
A detailed review in the field of forensic toxicology discusses the chemistry and pharmacology of certain non-fentanil novel synthetic opioid receptor agonists, including N-substituted benzamides and acetamides. This research is crucial for understanding their emergence as substances of abuse and for tracking their impact on drug markets and public health (Sharma et al., 2018).
3. Involvement in Advanced Oxidation Processes
A comprehensive review of the degradation of acetaminophen by advanced oxidation processes (AOPs) sheds light on the various by-products and their biotoxicity, as well as the proposed degradation pathways. This study is significant for enhancing the understanding of acetamide derivatives in environmental remediation technologies (Qutob et al., 2022).
4. Environmental Protection and Adsorption Studies
Research on the adsorptive elimination of acetaminophen from water offers insights into the potential of certain acetamide derivatives in environmental protection. The review discusses recent progress in adsorption techniques and identifies new foundations for further investigation in this area (Igwegbe et al., 2021).
properties
IUPAC Name |
N-[2-(4-bromobenzoyl)-4,5-dimethoxyphenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO4/c1-10(20)19-14-9-16(23-3)15(22-2)8-13(14)17(21)11-4-6-12(18)7-5-11/h4-9H,1-3H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXOGQEVNPGAEDU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC(=C(C=C1C(=O)C2=CC=C(C=C2)Br)OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.